DiBAC4(3)
DiBAC4(3)
DiBAC4(3) is a sensitive slow-response probe for measuring cellular membrane potential. In general, slow-response probes exhibit potential-dependent changes in their transmembrane distribution that are accompanied by a fluorescence change. Please also see bottom of the page for more related products
Brand Name:
Vulcanchem
CAS No.:
70363-83-6
VCID:
VC0149316
InChI:
InChI=1S/C33H42N6O10/c1-5-9-16-36-26(40)22(27(41)37(32(36)46)17-10-6-2)24-20(30(44)48-34-24)14-13-15-21-25(35-49-31(21)45)23-28(42)38(18-11-7-3)33(47)39(29(23)43)19-12-8-4/h13-15,22-23,34H,5-12,16-19H2,1-4H3/b14-13+,21-15-
SMILES:
CCCCN1C(=O)C(C(=O)N(C1=O)CCCC)C2=C(C(=O)ON2)C=CC=C3C(=NOC3=O)C4C(=O)N(C(=O)N(C4=O)CCCC)CCCC
Molecular Formula:
C27H40N4O6
Molecular Weight:
516.64
DiBAC4(3)
CAS No.: 70363-83-6
Reference Standards
VCID: VC0149316
Molecular Formula: C27H40N4O6
Molecular Weight: 516.64
CAS No. | 70363-83-6 |
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Product Name | DiBAC4(3) |
Molecular Formula | C27H40N4O6 |
Molecular Weight | 516.64 |
IUPAC Name | 1,3-dibutyl-5-[4-[(E,3Z)-3-[3-(1,3-dibutyl-2,4,6-trioxo-1,3-diazinan-5-yl)-5-oxo-1,2-oxazol-4-ylidene]prop-1-enyl]-5-oxo-2H-1,2-oxazol-3-yl]-1,3-diazinane-2,4,6-trione |
Standard InChI | InChI=1S/C33H42N6O10/c1-5-9-16-36-26(40)22(27(41)37(32(36)46)17-10-6-2)24-20(30(44)48-34-24)14-13-15-21-25(35-49-31(21)45)23-28(42)38(18-11-7-3)33(47)39(29(23)43)19-12-8-4/h13-15,22-23,34H,5-12,16-19H2,1-4H3/b14-13+,21-15- |
SMILES | CCCCN1C(=O)C(C(=O)N(C1=O)CCCC)C2=C(C(=O)ON2)C=CC=C3C(=NOC3=O)C4C(=O)N(C(=O)N(C4=O)CCCC)CCCC |
Description | DiBAC4(3) is a sensitive slow-response probe for measuring cellular membrane potential. In general, slow-response probes exhibit potential-dependent changes in their transmembrane distribution that are accompanied by a fluorescence change. Please also see bottom of the page for more related products |
PubChem Compound | 71774435 |
Last Modified | Nov 11 2021 |
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